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Compound of Interest

Compound Name:
2-Chloro-5-nitropyridine-4-

carbaldehyde

CAS No.: 946136-72-7

Cat. No.: B1462967

Get Quote

Executive Summary
2-Chloro-5-nitropyridine-4-carbaldehyde (CAS: 946136-72-7) is a critical heterocyclic

building block utilized in the development of kinase inhibitors and other bioactive small

molecules.[1] Its structural core features a highly functionalizable pyridine ring with three

distinct reactive handles: an electrophilic aldehyde at C4, a nucleophilic displacement-

susceptible chloride at C2, and a reducible nitro group at C5.

This guide details the Enamine-Oxidative Cleavage Route, widely regarded as the "Gold

Standard" for synthesizing electron-deficient pyridine aldehydes. Unlike direct oxidation

methods (e.g., SeO₂), which often suffer from over-oxidation or poor selectivity on nitro-

substituted rings, this two-step protocol utilizes the inherent acidity of the C4-methyl group to

ensure high regioselectivity and yield.
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Property Specification

IUPAC Name 2-Chloro-5-nitropyridine-4-carbaldehyde

CAS Number 946136-72-7

Molecular Formula C₆H₃ClN₂O₃

Molecular Weight 186.55 g/mol

Precursor
2-Chloro-4-methyl-5-nitropyridine (CAS: 23056-

33-9)

Retrosynthetic Analysis
The synthesis relies on the "Batcho-Leimgruber" indole synthesis logic, exploiting the acidity of

the methyl protons ortho to the electron-withdrawing nitro group.

Target Disconnection: The C4-aldehyde is traced back to a C4-methyl group.

Activation: The C4-methyl protons in 2-chloro-4-methyl-5-nitropyridine are significantly

acidified by the combined electron-withdrawing effects of the C5-nitro group and the pyridine

nitrogen.

Functionalization: Condensation with N,N-Dimethylformamide dimethyl acetal (DMF-DMA)

converts the methyl group into an electron-rich enamine.

Cleavage: Oxidative cleavage of the enamine alkene yields the target aldehyde.
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Figure 1: Retrosynthetic logic flow from target to commercial precursor.

Detailed Synthesis Protocol
Step 1: Enamine Formation
Reaction: Condensation of 2-chloro-4-methyl-5-nitropyridine with DMF-DMA. Mechanism: The

base-catalyzed condensation (often autocatalytic or promoted by the basicity of DMF-DMA)

forms a trans-enamine.

Reagents:

2-Chloro-4-methyl-5-nitropyridine (1.0 equiv)

N,N-Dimethylformamide dimethyl acetal (DMF-DMA) (1.5 – 2.0 equiv)

Solvent: Anhydrous DMF (dimethylformamide) or neat.

Procedure:
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Charge a reaction vessel with 2-chloro-4-methyl-5-nitropyridine (e.g., 10.0 g, 58 mmol)

under an inert atmosphere (N₂).

Add DMF-DMA (13.8 g, 116 mmol). If solubility is an issue, add minimal anhydrous DMF

(20-30 mL).

Heat the mixture to 80–90°C for 4–6 hours.

Checkpoint: Monitor by TLC or LC-MS. The starting material (methyl pyridine) should

disappear, and a highly colored (often deep red/purple) enamine spot should appear.

Concentrate the reaction mixture under reduced pressure to remove excess DMF-DMA

and methanol byproduct.

Work-up: The residue is typically a solid or thick oil. It can often be used directly in the next

step. If purification is needed, triturated with diethyl ether or hexanes to remove non-polar

impurities.

Yield Expectation: 85–95% (Crude enamine).

Step 2: Oxidative Cleavage to Aldehyde
Reaction: Cleavage of the enamine double bond using Sodium Periodate (NaIO₄). Mechanism:

The periodate oxidizes the electron-rich enamine double bond, cleaving it to generate the

formyl group and releasing dimethylformamide.

Reagents:

Enamine Intermediate (from Step 1)

Sodium Periodate (NaIO₄) (2.0 – 3.0 equiv)

Solvent: THF/Water (1:1 mixture)

Procedure:

Dissolve the crude enamine residue in THF (100 mL).
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Prepare a solution of NaIO₄ (24.8 g, 116 mmol) in Water (100 mL).

Add the NaIO₄ solution dropwise to the enamine solution at 0°C to controlled room

temperature (20-25°C).

Note: The reaction is exothermic. Maintain temperature <30°C to prevent decomposition

of the nitro group or hydrolysis of the chloride.

Stir vigorously for 2–4 hours.

Checkpoint: The deep red color of the enamine should fade to a lighter yellow/orange

as the aldehyde forms.

Work-up:

Filter off the precipitated inorganic salts (NaIO₃).

Extract the filtrate with Ethyl Acetate (3 x 100 mL).

Wash combined organics with brine, dry over Na₂SO₄, and concentrate.[2]

Purification: Flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient,

typically 10-30% EtOAc).

Yield Expectation: 60–75% (over two steps).

Alternative Pathway: Selenium Dioxide Oxidation
For laboratories lacking DMF-DMA or requiring a single-step protocol, SeO₂ oxidation is a

viable, albeit lower-yielding, alternative.

Reagents: SeO₂ (1.2 equiv), Dioxane/Water (20:1).

Conditions: Reflux (100°C) for 12–24 hours.

Drawbacks: Hard to remove Se byproducts; risk of over-oxidation to carboxylic acid; lower

selectivity.

Recommendation: Use only if the Enamine route fails or reagents are unavailable.
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Process Visualization (Graphviz)

Start:
2-Chloro-4-methyl-5-nitropyridine

Step 1: Enamine Formation
(DMF-DMA, 90°C)

Condensation Intermediate:
Enamine Species

Yield ~90% Step 2: Oxidative Cleavage
(NaIO4, THF/H2O)

Oxidation Product:
2-Chloro-5-nitropyridine-4-carbaldehyde

Yield ~70%

Click to download full resolution via product page

Figure 2: Step-by-step workflow for the synthesis of 2-Chloro-5-nitropyridine-4-
carbaldehyde.

QC & Troubleshooting
Issue Probable Cause Corrective Action

Low Yield in Step 1
Incomplete condensation due

to moisture.

Ensure DMF-DMA is fresh; use

anhydrous conditions; increase

temp to 100°C.

Deep Red Color Persists in

Step 2

Incomplete oxidation of

enamine.

Add more NaIO₄; increase

reaction time; ensure vigorous

stirring (biphasic).

Product Instability
Aldehyde oxidation to acid in

air.

Store under Argon at -20°C.

Do not leave on silica column

for extended periods.

Hydrolysis of C2-Cl
Reaction medium too basic or

hot.

Keep Step 2 neutral; avoid

strong bases during workup.
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ChemicalBook. Product Entry: 2-Chloro-5-nitroisonicotinaldehyde (CAS 946136-72-7).[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Chloro-5-nitroisonicotinaldehyde | ChemScene | Chemikart [kit-electrolyte-analyzers-
zone.chemikart.com]

2. 2-Chloro-5-nitropyridine synthesis - chemicalbook [chemicalbook.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1462967/docs?utm_src=pdf-body#synthesis-pathway-for-2-chloro-5-nitropyridine-4-carbaldehyde
https://www.benchchem.com/product/b1462967/docs?utm_src=pdf-body#synthesis-pathway-for-2-chloro-5-nitropyridine-4-carbaldehyde
https://kit-electrolyte-analyzers-zone.chemikart.com/products/building-blocks/functional-group/CS-0106989
https://www.benchchem.com/product/b1462967?utm_src=pdf-custom-synthesis#bc-rfq
https://kit-electrolyte-analyzers-zone.chemikart.com/products/building-blocks/functional-group/CS-0106989
https://kit-electrolyte-analyzers-zone.chemikart.com/products/building-blocks/functional-group/CS-0106989
https://www.chemicalbook.com/synthesis/2-chloro-5-nitropyridine.htm
https://www.benchchem.com/product/b1462967/docs#synthesis-pathway-for-2-chloro-5-nitropyridine-4-carbaldehyde
https://www.benchchem.com/product/b1462967/docs#synthesis-pathway-for-2-chloro-5-nitropyridine-4-carbaldehyde
https://www.benchchem.com/product/b1462967/docs#synthesis-pathway-for-2-chloro-5-nitropyridine-4-carbaldehyde
https://www.benchchem.com/product/b1462967/docs#synthesis-pathway-for-2-chloro-5-nitropyridine-4-carbaldehyde
https://www.benchchem.com/product/b1462967?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1462967?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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